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Compound of Interest

Compound Name: Lignan P-d3

Cat. No.: B1152984

Get Quote

Compound Identity & Critical Hazard Profile
Lignan P-d3 is not a benign reagent.[1] It is a stable isotope-labeled derivative of

Picropodophyllotoxin, a potent antimitotic agent. It shares the cytotoxic properties of its parent

compound, Podophyllotoxin, and must be handled with the rigor reserved for high-potency

active pharmaceutical ingredients (HPAPIs).
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Feature Technical Specification

Common Name Lignan P-d3

Chemical Name

Picropodophyllotoxin-d3 (specifically labeled,

typically on the methoxy groups or the pendant

ring)

Parent CAS 23363-35-1 (Unlabeled Picropodophyllotoxin)

Chemical Class Aryltetralin Lignan

Primary Application

Internal Standard (IS) for LC-MS/MS

quantification of Etoposide impurities or

Podophyllotoxin pharmacokinetics.

Occupational Exposure Band OEB 4 or 5 (High Potency / Cytotoxic)

Core Hazard Directives (GHS Classification)
Based on the parent compound Podophyllotoxin (CAS 518-28-5):

Acute Toxicity (Oral/Dermal/Inhalation): Category 2/3 (Fatal if swallowed/in contact with skin).

Germ Cell Mutagenicity: Category 1B.

Reproductive Toxicity: Category 1B (May damage fertility or the unborn child).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Safety Data Sheet (SDS) Synthesis: Critical
Parameters
Note: While a vendor-specific SDS should always be primary, the following parameters

represent the consensus safety data for Deuterated Podophyllotoxin derivatives.

Section A: Stability & Reactivity
Epimerization Risk: Lignan P (Picropodophyllotoxin) is the cis-lactone isomer of

Podophyllotoxin. It is thermodynamically more stable than Podophyllotoxin under basic
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conditions. However, Lignan P-d3 solutions must be kept at neutral to slightly acidic pH.

Exposure to strong bases (pH > 8) can induce ring-opening or further degradation.

Isotopic Stability: The deuterium label is stable on the methoxy groups. Avoid strong acids

which could theoretically facilitate deuterium-hydrogen exchange (D/H exchange) if the label

is on an exchangeable aromatic position (less common).

Light Sensitivity: Aryltetralin lignans are photosensitive. Prolonged exposure to UV/ambient

light can cause radical-induced oxidation.

Section B: Emergency Controls
Spill Response: Do not dry sweep. Use a dedicated Cytotoxic Spill Kit. Wet the powder with

a compatible solvent (e.g., ethanol) to prevent dust generation, then absorb with chemically

treated pads.

Deactivation: Clean surfaces with 10% Sodium Hypochlorite (Bleach) followed by 70%

Isopropanol to remove residues.

Handling Protocols: The "Zero-Exposure" Standard
To maintain scientific integrity and operator safety, the handling of Lignan P-d3 requires a Self-

Validating Containment System.

Protocol 3.1: Weighing & Stock Solution Preparation
Objective: Create a 1.0 mg/mL stock solution without operator exposure or isotopic dilution.

Environment: Weighing must occur inside a Vented Balance Safety Enclosure (VBSE) or a

Class II Biological Safety Cabinet (BSC).

Static Control: Deuterated powders are often electrostatic. Use an ionizing bar or anti-static

gun (e.g., Zerostat) on the vial before opening to prevents loss of the expensive standard.

Solvent Selection:

Recommended: DMSO-d6 or Methanol-d4 (if high concentration required).
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Acceptable: HPLC-grade Methanol (for immediate use).

Avoid: Water (solubility is poor) or basic buffers (risk of degradation).

Dissolution: Add solvent gravimetrically rather than volumetrically for maximum precision.

Calculate concentration based on:

Protocol 3.2: Storage & Aliquoting
Vessel: Amber glass vials with PTFE-lined caps (silanized glass preferred to prevent

adsorption).

Temperature: -20°C for working stocks; -80°C for long-term master stocks.

Headspace: Flush with Argon or Nitrogen before sealing to prevent oxidative degradation.

Experimental Workflow & Visualization
The Epimerization Pathway
Understanding the relationship between Podophyllotoxin and Lignan P (Picropodophyllotoxin)

is crucial for chromatographic separation. Lignan P is the cis-lactone formed under basic

stress.

Mechanism

Podophyllotoxin
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Re-acidification
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(Steric Hindrance)

Lignan P is the stable thermodynamic sink

Click to download full resolution via product page

Figure 1: The base-catalyzed epimerization pathway converting Podophyllotoxin to Lignan P.

This reaction highlights why pH control is critical during extraction.
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LC-MS/MS Bioanalytical Workflow
This workflow ensures the integrity of the Internal Standard (Lignan P-d3) during sample

processing.

Biological Matrix
(Plasma/Tissue)

IS Spiking Step
(Add Lignan P-d3)

 10 µL IS Working Sol.

Protein Precipitation
(Cold Acetonitrile)

 Vortex 30s

Centrifugation
(10,000g, 10 min, 4°C)

Supernatant Transfer

LC-MS/MS Injection

 Dilute if necessary

CRITICAL:
Avoid basic pH buffers

to prevent isomerization
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Figure 2: Standardized bioanalytical extraction protocol using Lignan P-d3 as an Internal

Standard.

Quantitative Data Summary: Solubility & Stability
The following data aggregates physical properties relevant to method development.

Solvent System Solubility (mg/mL) Stability (25°C) Application Notes

Methanol > 10 mg/mL 24 Hours
Preferred for working

solutions.

Acetonitrile > 5 mg/mL 48 Hours
Good for protein

precipitation spiking.

Water < 0.1 mg/mL Poor
Do not use for stock

prep.

DMSO > 20 mg/mL > 1 Month
Ideal for Master Stock

(-80°C storage).

Plasma (Spiked) N/A 4-6 Hours

Process samples

rapidly to avoid

enzymatic hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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